Cas no 185212-26-4 (1H-Indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester
• CAS No: 185212-26-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 3827351
• PubChem ID: 22451249
• Update Time: 2025-07-15

1H-Indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester
• 185212-26-4
• Methyl 4-ethoxy-2,3-dihydro-1H-indole-2-carboxylate
• methyl 4-ethoxyindoline-2(r/s)-carboxylate
• TZLNRCASKCIUCX-UHFFFAOYSA-N
• EN300-694971
• DTXSID601226091

• Inchi： 1S/C12H15NO3/c1-3-16-11-6-4-5-9-8(11)7-10(13-9)12(14)15-2/h4-6,10,13H,3,7H2,1-2H3
• InChI Key： TZLNRCASKCIUCX-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC2=C1CC(C(=O)OC)N2

Computed Properties

• Exact Mass: 221.10519334Da
• Monoisotopic Mass: 221.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Additional information on 1H-Indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester

Introduction to 1H-Indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester (CAS No. 185212-26-4)

1H-Indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 185212-26-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, belonging to the indole derivatives family, has garnered attention due to its structural complexity and potential biological activities. The presence of a methyl ester group at the 2-position and ethoxy substitution at the 4-position of the indole core introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The indole moiety is a prominent structural motif in numerous bioactive natural products and pharmaceutical agents. Its aromatic system contributes to interactions with biological targets such as enzymes and receptors, while the substituents attached to the indole ring can modulate these interactions. In particular, 1H-indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester exhibits a dual functionality that positions it as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the ethoxy group at position 4 may enhance solubility and improve oral bioavailability, while the methyl ester at position 2 could serve as a site for further derivatization. These features make 1H-indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester an attractive intermediate for synthesizing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Emerging research indicates that indole derivatives can interact with transcription factors such as nuclear factor kappa B (NF-κB), which plays a crucial role in regulating inflammatory responses. The structural features of 1H-indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester may enable it to inhibit NF-κB activation, thereby reducing inflammation and potentially treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

In addition to its anti-inflammatory potential, this compound has shown promise in preclinical studies related to neurodegenerative disorders. The indole core is known to interact with serotonin receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. By leveraging computational models and high-throughput screening techniques, researchers have identified derivatives of indole carboxylic acids that exhibit neuroprotective effects. The ethoxy and ester substituents in 1H-indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester may enhance its ability to cross the blood-brain barrier and exert therapeutic effects on neural tissues.

The synthesis of 1H-indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester involves multi-step organic reactions that highlight the synthetic versatility of indole derivatives. The process typically begins with the preparation of a substituted indole precursor followed by functional group transformations such as esterification and etherification. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to improve yield and enantioselectivity. These synthetic strategies not only enhance efficiency but also provide opportunities for generating libraries of structurally diverse analogs for further biological evaluation.

The pharmacokinetic properties of 1H-indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester are also under investigation. In vitro studies have demonstrated its stability under various conditions and its potential for metabolic clearance pathways. Understanding these pharmacokinetic profiles is essential for optimizing drug delivery systems and ensuring therapeutic efficacy. Additionally, formulation strategies such as prodrug development may be explored to enhance bioavailability and target specificity.

Future research directions for 1H-indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester include exploring its interactions with other biological targets beyond NF-κB and serotonin receptors. For instance, its potential modulation of histone deacetylases (HDACs) has been suggested in preliminary studies. HDAC inhibitors are already used clinically for certain cancers and have shown promise in treating neurological disorders as well. By investigating these additional mechanisms of action, researchers hope to uncover new therapeutic applications for this compound.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 1H-indole-2-carboxylic acid, 4-ethoxy-2,3-dihydro-, methyl ester. Machine learning algorithms can analyze vast datasets to predict biological activity based on molecular structure alone. This approach has led to the identification of novel scaffolds with optimized properties for drug development. As AI continues to evolve, its role in identifying and validating compounds such as this one will likely grow even stronger.

In conclusion,1H-indole-2-carboxylic acid, 4-Ethoxy, methyl ester, (CAS No.: 185212–26–4) represents a fascinating compound with multiple potential therapeutic applications. Its unique structural features make it an excellent candidate for further exploration in medicinal chemistry through both experimental synthesis and computational modeling. As research progresses,this molecule holds promise not only as a standalone therapeutic agent but also as a building block for more complex drug candidates targeting diverse diseases.